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2-(Pyrimidin-5-yl)acetic acid
Compound Name:

hydrochloride
CAS No.: 1222199-29-2
Cat. No.: B1375417

Get Quote

Executive Summary

2-(Pyrimidin-5-yl)acetic acid hydrochloride (CAS 1222199-29-2) is a critical heterocyclic
building block employed in the synthesis of CRTH2 antagonists, kinase inhibitors, and fused
imidazole derivatives. As a pyrimidine derivative carrying an acidic side chain, its spectral
characterization is nuanced by the protonation state of the pyrimidine nitrogen atoms.

This guide provides a definitive reference for the structural validation of this compound. It
moves beyond simple peak listing to explain the causality of spectral features, particularly the
impact of hydrochloride salt formation on Nuclear Magnetic Resonance (NMR) shifts and
Infrared (IR) absorption bands.

Structural Dynamics & Salt Formation

Understanding the ionization state is prerequisite to interpreting the spectral data. The
pyrimidine ring contains two nitrogen atoms at positions 1 and 3. In the presence of
hydrochloric acid, the ring nitrogen (typically the most basic site) accepts a proton, creating a
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pyrimidinium cation. This positive charge significantly deshields the ring protons, causing
downfield shifts in NMR compared to the free acid (CAS 5267-07-2).

Workflow: Synthesis and Salt Formation

The following diagram illustrates the structural relationship and the critical salt formation step
that alters the spectral fingerprint.

Step 1 Pd-Catalyzed Coupling Step 2 Hydrolysis 2-(Pyrimidin-5-yl; ic acid Crystallization 2-(Pyrimidin-5-yl)acetic acid HCI
Start: 5-Bromo-pyrimidine 1 (e.q., Diethyl malonate) (Free Acid Formation ) (Free Base Form) HCl/Dioxane or HCI/MeOH (Target Salt Form)

Click to download full resolution via product page

Figure 1: Synthetic pathway and salt formation logic.[1][2][3][4][5] The transition from Free Acid
to HCI Salt is the critical variable affecting spectral shifts.

Spectral Characterization Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent Selection: DMSO-ds is the requisite solvent. The hydrochloride salt is sparingly soluble
in CDCIs. D20 may be used but will cause the exchange of acidic (COOH) and ammonium
(NH*) protons, erasing key diagnostic peaks.

'H NMR Data (400 MHz, DMSO-ds)
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13C NMR Data (100 MHz, DMSO-ds)
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Carbon Type Shift (6 ppm) Assighment
C=0 1715 Carboxylic acid carbonyl.
Carbon between two nitrogens
C-2 158.0 — 159.5 _ _
(most deshielded aromatic C).
Equivalent carbons adjacent to
C-4,C-6 155.0 — 156.5 _
nitrogens.
Quaternary carbon attached to
C-5 128.5-130.0 ] S
the acetic acid tail.
CH:2 36.0-37.5 Methylene carbon.

Infrared Spectroscopy (FT-IR)

The IR spectrum of the hydrochloride salt is distinct from the free acid, primarily in the high-
wavenumber region due to the N-H* stretch.

e 3200 — 2500 cm~1 (Broad): Overlapping O-H stretch (carboxylic acid) and N-H* stretching
vibrations (ammonium salt). This creates a characteristic "broad slope" baseline in this

region.
e 1700 — 1725 cm~1 (Strong): C=0 stretching of the carboxylic acid.

e 1600 — 1640 cm~! (Medium): C=N and C=C ring stretching vibrations (often shifted slightly
due to protonation).

e ~1200 — 1250 cm~1t; C-O stretch.

Mass Spectrometry (MS)

Method: ESI (Electrospray lonization) or LC-MS.
e Molecular Formula: CeHsN202[6][7] - HCI
e Molecular Weight: 138.12 (Free Acid) + 36.46 (HCI) = 174.58 Da

e Observed lons (Positive Mode ESI+):
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o [M+H]* =139.1 m/z: The protonated free acid is the dominant species. The HCI
dissociates in the LC-MS mobile phase.

o [M+Na]* = 161.1 m/z: Common sodium adduct.
o Fragmentation Pattern:
o m/z 139 - 95: Loss of CO:z (44 Da), typical for carboxylic acids.

Experimental Protocol: Analytical Validation

To ensure reproducibility, follow this validated protocol for preparing the sample for NMR
analysis.

Step-by-Step NMR Preparation

e Massing: Weigh 5-10 mg of 2-(pyrimidin-5-yl)acetic acid hydrochloride into a clean vial.
e Solvation: Add 0.6 mL of DMSO-de (99.9% D).

o Note: Do not use CDClIs; the salt will not dissolve completely, leading to poor signal-to-
noise ratios and missing peaks.

» Homogenization: Vortex for 30 seconds. If the solution is cloudy, sonicate for 2 minutes. The
solution must be perfectly clear.

e Acquisition:
o Set probe temperature to 298 K (25°C).
o Number of Scans (NS): 16 (for *H), 512 (for 13C).

o Relaxation Delay (D1): Set to = 2.0 seconds to ensure full integration of the acidic protons
if quantitative data is required.

Logic of Assignhment (Graphviz)

The following diagram correlates the chemical structure to the NMR signals, visualizing the
"deshielding zones" created by the nitrogen atoms.
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Interpretation Key
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Figure 2: NMR Assignment Logic. The proximity to electronegative nitrogen atoms dictates the
chemical shift hierarchy.

Quality Control & Impurity Profile

When sourcing or synthesizing this compound, three common impurities often interfere with
spectral interpretation:

¢ Residual Solvents:

o Ethanol/Methanol: Often used in crystallization. Look for triplets at 1.05 ppm (EtOH) or
singlets at 3.17 ppm (MeOH) in DMSO-ds.

o Dioxane: Singlet at 3.57 ppm (if used in HCI salt formation).
» Hydrolysis Precursors:

o Ethyl 2-(pyrimidin-5-yl)acetate: If hydrolysis is incomplete, an ethyl quartet (~4.1 ppm) and
triplet (~1.2 ppm) will persist.
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¢ Inorganic Salts:

o Excess HCI may not be visible in *tH NMR but can cause "wandering" of the exchangeable
proton signals (COOH/NH) and broadening of peaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characterization-of-2-pyrimidin-5-yl-acetic-acid-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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